Cas no 1805011-60-2 (3-Amino-2-(difluoromethyl)-4-hydroxy-6-nitropyridine)

• Product Name: 3-Amino-2-(difluoromethyl)-4-hydroxy-6-nitropyridine
• CAS No: 1805011-60-2
• MF: C₆H₅F₂N₃O₃
• MW: 205.119007825851
• CID: 4800661
• Update Time: 2025-05-25

3-Amino-2-(difluoromethyl)-4-hydroxy-6-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2-(difluoromethyl)-4-hydroxy-6-nitropyridine

• Inchi： 1S/C6H5F2N3O3/c7-6(8)5-4(9)2(12)1-3(10-5)11(13)14/h1,6H,9H2,(H,10,12)
• InChI Key： AZFVJYIQJVHTGA-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(C=C([N+](=O)[O-])N1)=O)N)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 356
• XLogP3: 0.3
• Topological Polar Surface Area: 101

Additional information on 3-Amino-2-(difluoromethyl)-4-hydroxy-6-nitropyridine

3-Amino-2-(difluoromethyl)-4-hydroxy-6-nitropyridine (CAS No. 1805011-60-2): A Key Intermediate in Modern Pharmaceutical Synthesis

3-Amino-2-(difluoromethyl)-4-hydroxy-6-nitropyridine, identified by its CAS number 1805011-60-2, is a highly versatile intermediate that has garnered significant attention in the field of pharmaceutical chemistry. This compound, characterized by its nitropyridine core and functionalized with both amino and hydroxyl groups, serves as a crucial building block in the synthesis of various biologically active molecules. The presence of a difluoromethyl group further enhances its utility, as this moiety is known to improve metabolic stability and binding affinity in drug candidates.

The structural features of 3-amino-2-(difluoromethyl)-4-hydroxy-6-nitropyridine make it an attractive candidate for further derivatization. The nitro group, while traditionally associated with explosive properties, can be readily reduced to an amine, opening up pathways for the development of aminopyridine derivatives. These derivatives have been extensively studied for their potential applications in treating neurological disorders, infectious diseases, and cancer. The hydroxyl group provides another site for chemical modification, allowing for the introduction of various pharmacophores that can modulate biological activity.

In recent years, there has been a surge in research focused on optimizing the synthesis of nitropyridines due to their broad spectrum of biological activities. The introduction of fluorinated substituents has been particularly noteworthy, as fluorine atoms can significantly influence the pharmacokinetic properties of drug molecules. For instance, the electron-withdrawing nature of fluorine can enhance the binding affinity of a drug to its target receptor, while also improving its resistance to metabolic degradation. This has led to the development of novel fluorinated nitropyridines that exhibit improved efficacy and reduced side effects compared to their non-fluorinated counterparts.

The role of 3-amino-2-(difluoromethyl)-4-hydroxy-6-nitropyridine in medicinal chemistry extends beyond its use as a simple intermediate. Researchers have leveraged its unique structure to develop innovative synthetic strategies that enable the efficient production of complex drug molecules. One such strategy involves the use of transition metal-catalyzed cross-coupling reactions, which can be employed to introduce various functional groups at specific positions within the pyridine ring. These reactions often proceed with high selectivity and yield, making them ideal for industrial-scale production.

The impact of this compound on drug discovery is further highlighted by its application in the development of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways and are frequently implicated in various diseases, including cancer. By modifying the structure of 3-amino-2-(difluoromethyl)-4-hydroxy-6-nitropyridine, researchers have been able to design molecules that selectively inhibit specific kinases, thereby disrupting aberrant signaling pathways and alleviating disease symptoms. Several preclinical studies have demonstrated the promising potential of these inhibitors in treating solid tumors and hematological malignancies.

In addition to its applications in oncology, 3-amino-2-(difluoromethyl)-4-hydroxy-6-nitropyridine has also shown promise in the treatment of infectious diseases. The growing threat of antibiotic-resistant bacteria has necessitated the development of novel antimicrobial agents. Nitropyridines have emerged as a valuable scaffold for designing compounds with broad-spectrum antimicrobial activity. The combination of the amino and hydroxyl groups provides multiple sites for interaction with bacterial enzymes and cell wall components, leading to effective inhibition of bacterial growth. Furthermore, the presence of a difluoromethyl group enhances the compound's ability to penetrate bacterial cell membranes, thereby improving its therapeutic efficacy.

The synthesis of 3-amino-2-(difluoromethyl)-4-hydroxy-6-nitropyridine itself is an area of active research, with scientists continually seeking more efficient and sustainable methods. Traditional synthetic routes often involve multiple steps and require hazardous reagents, making them less desirable from an environmental and economic standpoint. However, recent advances in green chemistry have led to the development of more sustainable alternatives. For example, catalytic methods that utilize earth-abundant metals and solvent-free conditions have been explored as means to improve yield and reduce waste generation.

The future prospects for 3-amino-2-(difluoromethyl)-4-hydroxy-6-nitropyridine are bright, with ongoing research aimed at expanding its applications in drug discovery and material science. As our understanding of biological systems continues to grow, new targets for therapeutic intervention will emerge, requiring innovative molecular tools like this compound. Additionally, advancements in computational chemistry are enabling researchers to predict the properties and activities of novel derivatives with greater accuracy, thereby accelerating the drug discovery process.

In conclusion, 3-amino-2-(difluoromethyl)-4-hydroxy-6-nitropyridine (CAS No. 1805011-60-2) is a multifaceted intermediate with significant potential in pharmaceutical synthesis. Its unique structural features make it an invaluable tool for developing biologically active molecules across various therapeutic areas. As research continues to uncover new applications and synthetic strategies for this compound, its importance in modern chemistry is only set to increase.